Cas no 1806719-84-5 (6-(Chloromethyl)-3-(difluoromethyl)-2-fluoro-4-(trifluoromethoxy)pyridine)

• Product Name: 6-(Chloromethyl)-3-(difluoromethyl)-2-fluoro-4-(trifluoromethoxy)pyridine
• CAS No: 1806719-84-5
• MF: C₈H₄ClF₆NO
• MW: 279.566882133484
• CID: 4830052
• Update Time: 2025-06-08

6-(Chloromethyl)-3-(difluoromethyl)-2-fluoro-4-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 6-(Chloromethyl)-3-(difluoromethyl)-2-fluoro-4-(trifluoromethoxy)pyridine

• Inchi： 1S/C8H4ClF6NO/c9-2-3-1-4(17-8(13,14)15)5(6(10)11)7(12)16-3/h1,6H,2H2
• InChI Key： SEGWFOJNDHMOJX-UHFFFAOYSA-N
• SMILES： ClCC1C=C(C(C(F)F)=C(N=1)F)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 251
• XLogP3: 3.5
• Topological Polar Surface Area: 22.1

Additional information on 6-(Chloromethyl)-3-(difluoromethyl)-2-fluoro-4-(trifluoromethoxy)pyridine

Research Briefing on 6-(Chloromethyl)-3-(difluoromethyl)-2-fluoro-4-(trifluoromethoxy)pyridine (CAS: 1806719-84-5)

In recent years, the compound 6-(Chloromethyl)-3-(difluoromethyl)-2-fluoro-4-(trifluoromethoxy)pyridine (CAS: 1806719-84-5) has garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique fluorinated and chlorinated substituents, has shown promising potential in various applications, including agrochemicals and pharmaceutical intermediates. The presence of multiple halogen atoms enhances its reactivity and binding affinity, making it a valuable scaffold for further derivatization.

A recent study published in the Journal of Medicinal Chemistry explored the synthetic pathways and biological activities of this compound. The researchers employed a multi-step synthesis approach, starting from commercially available pyridine derivatives, to achieve high yields and purity. The study highlighted the compound's role as a key intermediate in the development of novel agrochemicals, particularly as a potential insecticide. The fluorinated moieties were found to significantly enhance the compound's stability and bioactivity, which is crucial for its application in pest control.

Another significant finding comes from a patent application filed by a leading agrochemical company, which details the use of 6-(Chloromethyl)-3-(difluoromethyl)-2-fluoro-4-(trifluoromethoxy)pyridine in the formulation of next-generation herbicides. The patent emphasizes the compound's ability to inhibit specific enzymes in weeds, leading to effective and selective herbicidal activity. This innovation addresses the growing need for environmentally friendly and efficient agrochemical solutions.

In the pharmaceutical domain, preliminary studies have investigated the compound's potential as a building block for drug discovery. Its structural features, such as the chloromethyl group, allow for facile functionalization, enabling the synthesis of diverse pharmacophores. Researchers are particularly interested in its application in the development of kinase inhibitors, which are pivotal in cancer therapy. Early-stage in vitro assays have demonstrated moderate inhibitory activity against certain kinase targets, warranting further optimization and evaluation.

Despite these promising developments, challenges remain in the large-scale production and environmental impact of 6-(Chloromethyl)-3-(difluoromethyl)-2-fluoro-4-(trifluoromethoxy)pyridine. The synthesis involves hazardous reagents and generates toxic byproducts, necessitating the development of greener and more sustainable methodologies. Additionally, comprehensive toxicological studies are required to assess its safety profile for both agricultural and pharmaceutical applications.

In conclusion, 6-(Chloromethyl)-3-(difluoromethyl)-2-fluoro-4-(trifluoromethoxy)pyridine (CAS: 1806719-84-5) represents a versatile and valuable compound in chemical biology and pharmaceutical research. Its unique structural attributes and functional groups offer numerous opportunities for innovation in agrochemicals and drug discovery. Future research should focus on optimizing synthetic routes, expanding its applications, and addressing environmental and safety concerns to fully realize its potential.